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Compound of Interest

Compound Name: YM-58790

Cat. No.: B10800973 Get Quote

For researchers, scientists, and drug development professionals working with YM-58790, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this compound in a laboratory

setting.

Chemical Identifier:

CAS Number: 168830-70-4[1][2]

YM-58790 is identified as a synthetic imidazole-containing compound. While a specific,

detailed safety data sheet (SDS) from all manufacturers is not readily available in public

domains, the general safety precautions for this chemical class and for potentially cytotoxic

compounds must be strictly followed.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

YM-58790, based on general guidelines for hazardous and cytotoxic chemicals.
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PPE Category Recommended Equipment

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory. A

face shield should be worn in situations with a

higher risk of splashing.[3][4]

Hand Protection

Wear two pairs of chemotherapy-rated nitrile

gloves. Change gloves immediately if

contaminated, torn, or punctured. Routinely

inspect gloves before use.[4]

Body Protection

A disposable, solid-front, back-closing laboratory

gown made of a low-permeability fabric should

be worn. Gowns should have long sleeves with

tight-fitting elastic or knit cuffs.[3][4]

Respiratory Protection

A NIOSH-approved respirator (e.g., N95) may

be necessary when handling the powder form of

the compound, especially if there is a risk of

aerosolization. Work should be conducted in a

certified chemical fume hood or biological safety

cabinet to minimize inhalation exposure.[5]

Surgical masks do not provide adequate

respiratory protection against chemical dust or

aerosols.[5]

Operational Plan: Handling and Preparation
A meticulous approach to the handling and preparation of YM-58790 is crucial to minimize

exposure and ensure experimental integrity.

Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including double gloves and a lab coat, before opening the package

in a designated containment area, such as a chemical fume hood.
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Verify that the container is intact and the label matches the order information.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions must be performed in a

certified chemical fume hood or a biological safety cabinet.

Use a dedicated set of non-sparking tools and equipment for weighing and transferring the

compound.

To avoid the generation of dust, carefully handle the solid form. If possible, use a liquid

handling system for transfers.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Administration (in vitro/in vivo):

When administering the compound to cell cultures or animal models, continue to wear all

recommended PPE.

Use Luer-Lok syringes and other safety-engineered devices to prevent needlestick injuries

and leakage.

All work surfaces should be covered with disposable, absorbent, plastic-backed pads.

Disposal Plan
Proper disposal of YM-58790 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.
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Waste Category Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,

flasks) that has come into contact with YM-

58790 should be collected in a designated,

labeled hazardous waste container.

Contaminated PPE

All used PPE, including gloves, gowns, and

masks, should be disposed of as hazardous

waste. Remove PPE in a manner that avoids

self-contamination and place it in a designated,

sealed waste bag.[3]

Liquid Waste

Collect all liquid waste containing YM-58790 in a

clearly labeled, sealed, and leak-proof

hazardous waste container.

Spills

In case of a spill, immediately alert others in the

area. The spill should be cleaned up by trained

personnel using a spill kit containing appropriate

PPE, absorbent materials, and cleaning agents.

All materials used for cleanup must be disposed

of as hazardous waste.[3] For spills of powder,

avoid creating dust; gently cover with absorbent

material and then carefully collect.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for an in vitro experiment using YM-58790,

emphasizing the points at which specific safety precautions are critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
YM-58790]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800973#personal-protective-equipment-for-
handling-ym-58790]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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